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Compound of Interest

Compound Name: 5-Hexadecanol

CAS No.: 21078-87-5

Cat. No.: B3188393

Get Quote

The procurement of specialty chemicals, such as positional isomers of fatty alcohols like 5-
Hexadecanol, presents a unique set of challenges for researchers and drug development

professionals. Unlike their more common 1-position counterparts, these isomers are often not

produced in large quantities, leading to a fragmented supplier market and, in many cases, a

lack of comprehensive analytical data. This guide provides a technical framework for navigating

this landscape, from identifying potential suppliers to implementing a robust in-house quality

control program to verify the purity and identity of 5-Hexadecanol. For the purposes of this

guide, "high-purity" refers to a standard where the main component is present at a

concentration of 99% or greater.

Part 1: 5-Hexadecanol: Properties, Applications, and
the Imperative of High Purity
Physicochemical Properties of 5-Hexadecanol
5-Hexadecanol is a long-chain fatty alcohol, an organic compound belonging to the class of

primary alcohols.[1] A clear understanding of its fundamental physicochemical properties is the

first step in its effective use.
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Property Value Source

CAS Number 21078-87-5 [2]

Molecular Formula C16H34O [2]

Molecular Weight 242.44 g/mol [2]

IUPAC Name Hexadecan-5-ol [2]

Synonyms pentadecyl carbinol

Appearance White solid

Melting Point 48-50 °C (for 1-Hexadecanol) [3]

Boiling Point
179-181 °C at 10 mmHg (for 1-

Hexadecanol)
[3]

Solubility Soluble in ethanol [3]

Note: Specific physical properties for 5-Hexadecanol are not widely reported; the data for the

isomeric 1-Hexadecanol is provided for reference.

Current and Emerging Applications in Research and
Drug Development
While not as extensively studied as 1-hexadecanol (cetyl alcohol), 5-Hexadecanol and other

positional isomers of fatty alcohols are gaining interest in several areas:

Lipidomics and Metabolic Research: As a potential biomarker and for incorporation into

synthetic lipid standards for mass spectrometry-based research.

Drug Delivery Systems: As a component of lipid nanoparticles and other lipid-based

formulations to modulate drug release and stability.

Chemical Synthesis: As a starting material for the synthesis of novel surfactants, lubricants,

and other specialty chemicals.[3]

The Impact of Impurities
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For researchers and drug developers, the purity of a starting material like 5-Hexadecanol is of

paramount importance. Common impurities can include:

Positional Isomers: Other hexadecanol isomers (e.g., 1-, 2-, 3-hexadecanol) that may have

different physical and biological properties.

Homologous Alcohols: Fatty alcohols with different chain lengths (e.g., tetradecanol,

octadecanol).

Unreacted Starting Materials and Reagents: From the synthesis of 5-Hexadecanol.

Residual Solvents: Organic solvents used during synthesis and purification.

The presence of these impurities can lead to inconsistent experimental results, altered

formulation characteristics, and potential safety concerns in drug products.

Part 2: The Commercial Supplier Landscape for 5-
Hexadecanol: A Due Diligence Approach
Identifying Potential Suppliers
A survey of the current market reveals a limited number of commercial suppliers for 5-
Hexadecanol. The following table summarizes some of the potential sources. It is crucial to

note that the availability and the extent of quality documentation can vary significantly.
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Supplier
Product
Name/Grade

Stated Purity Notes

Sigma-Aldrich (Merck)
5-HEXADECANOL,

AldrichCPR
Not specified

Sold as a rare

chemical with no

analytical data

provided by the

supplier. The buyer is

responsible for all

quality assessments.

[4]

Chemlyte Solutions 5-Hexadecanol 99.0%
A China-based

supplier.[5]

APExBIO 1-Hexadecanol High-purity

While they list 1-

Hexadecanol, they are

a potential source for

related fatty alcohols

and may be contacted

for custom synthesis

inquiries.[6]

BOC Sciences

A supplier of a wide

range of chemicals,

including inhibitors

and building blocks,

and offers custom

synthesis services.[7]

The "Research Grade" Conundrum: A Case Study of
Sigma-Aldrich/Merck
A prominent supplier, Sigma-Aldrich, lists 5-Hexadecanol under their "AldrichCPR" (Custom

Packed and Ready) line.[4] However, their product information explicitly states: "Please note

that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of

rare and unique chemicals. Sigma-Aldrich does not collect analytical data for this product.

Buyer assumes responsibility to confirm product identity and/or purity. All sales are final."[4]
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This disclaimer underscores a critical point for scientists: the term "research grade" does not

have a standardized definition and can range from highly characterized to completely

unanalyzed materials. This necessitates a robust internal or external analytical program to

qualify such reagents before use.

A Workflow for Supplier Qualification
A systematic approach to qualifying a supplier for a critical raw material like 5-Hexadecanol is
essential.
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Synthesis Options
(for GMP needs)
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Supplier Data
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Sample for
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Perform In-House
Quality Control

(see Part 3)

Approve/Disapprove
Supplier
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Disapproved

Fails QC

Click to download full resolution via product page

Caption: Workflow for qualifying a commercial supplier of 5-Hexadecanol.

Part 3: A Practical Guide to In-House Purity
Verification of 5-Hexadecanol
Given the variability in supplier-provided data, in-house analytical testing is non-negotiable for

ensuring the quality of 5-Hexadecanol.[8]

Essential Analytical Techniques
A multi-pronged analytical approach is recommended to confirm both the identity and purity of

5-Hexadecanol.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the molecular weight of 5-Hexadecanol and

identifying any volatile or semi-volatile impurities.

Experimental Protocol:
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Sample Preparation: Prepare a 1 mg/mL solution of 5-Hexadecanol in a suitable solvent

such as hexane or dichloromethane.

GC Conditions:

Inlet: Split injection (e.g., 100:1 split ratio) at 270 °C.[9]

Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g.,

30 m x 0.25 mm, 0.25 µm film thickness).

Oven Program: Start at a low temperature (e.g., 60 °C) and ramp up to a high

temperature (e.g., 280 °C) to elute all components.

Carrier Gas: Helium at a constant flow rate.[9]

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 500.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-

ELSD)

For non-volatile impurities that are not amenable to GC, HPLC-ELSD is a suitable alternative.

Since fatty alcohols lack a strong UV chromophore, ELSD is a good choice for detection.

Experimental Protocol:

Sample Preparation: Prepare a 1 mg/mL solution of 5-Hexadecanol in a mixture of

methanol and water.[10]

HPLC Conditions:

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of water and acetonitrile or methanol.[10]
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Flow Rate: 1.0 mL/min.[10]

Column Temperature: 40 °C.[10]

ELSD Conditions:

Drift Tube Temperature: 60 °C.[10]

Nebulizer Gas (Nitrogen) Pressure: 40 psi.[10]

Differential Scanning Calorimetry (DSC)

DSC can be used to determine the melting point and assess the purity of a crystalline solid like

5-Hexadecanol. Impurities will typically broaden the melting peak and depress the melting

point. This method is effective for detecting low levels of impurities in highly pure substances.

[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for confirming the exact isomeric structure of 5-
Hexadecanol and identifying any structurally related impurities.

Interpreting the Data: What to Look For
GC-MS: The mass spectrum should show a molecular ion peak (or fragments consistent

with) at m/z 242.44. The retention time should be consistent for a given method. Other peaks

in the chromatogram could indicate impurities.

HPLC-ELSD: The purity is calculated based on the area percentage of the main peak

relative to the total area of all peaks.

DSC: A sharp melting peak is indicative of high purity.

NMR: The chemical shifts and coupling constants should be consistent with the structure of

5-Hexadecanol. The presence of other isomeric alcohols would result in a more complex

spectrum.

Workflow for Incoming Quality Control
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A systematic workflow for the quality control of incoming batches of 5-Hexadecanol is crucial

for maintaining experimental consistency.

Receive Shipment
and Documentation

Quarantine Material

Sample for Testing

Perform Analytical
Testing (GC-MS, HPLC,

DSC, NMR)

Compare Results to
Specifications

Release/Reject
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Release for Use
(Assign Internal Lot #)
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Fails Specs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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